1-((3-(3,4-Dichlorophenyl)-2-oxooxazolidin-5-yl)methyl)-3-(2,3-dimethoxyphenyl)urea
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Description
1-((3-(3,4-Dichlorophenyl)-2-oxooxazolidin-5-yl)methyl)-3-(2,3-dimethoxyphenyl)urea is a useful research compound. Its molecular formula is C19H19Cl2N3O5 and its molecular weight is 440.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Novel Thiazolyl Urea Derivatives : The synthesis of novel thiazolyl urea derivatives showed promising antitumor activities. These compounds, including derivatives similar in structure or function to the chemical , demonstrate the potential of such chemicals in the development of anticancer agents (Ling et al., 2008).
Heterocyclic Compounds Formation : Research on the reactions of N′-diphenylmethylene-N-phenyl-N-trimethylsilylurea with various acceptor molecules resulted in the formation of imidazolidinone, triazinone, and pyrimidinone derivatives. These findings highlight the versatility of urea derivatives in synthesizing a wide range of heterocyclic compounds, offering valuable insights into synthetic pathways that could be applicable to similar chemicals (Matsuda et al., 1976).
Insecticidal Activity : The laboratory evaluation of urea derivatives, such as 1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea, revealed a novel class of insecticides with a unique mode of action affecting cuticle deposition. This research indicates the potential for using structurally related urea compounds in developing new insecticidal agents (Mulder & Gijswijt, 1973).
Antimicrobial Activity : The synthesis of substituted dibenzo dioxaphosphocin-6-yl ureas demonstrated good antimicrobial activity. This suggests the applicability of similar urea derivatives in creating effective antimicrobial agents, contributing to the fight against microbial resistance (Haranath et al., 2004).
Anticancer Agents : The design, synthesis, and evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents revealed significant antiproliferative effects. These findings underscore the importance of urea derivatives in medicinal chemistry, especially in developing treatments for cancer (Feng et al., 2020).
Properties
IUPAC Name |
1-[[3-(3,4-dichlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-(2,3-dimethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2N3O5/c1-27-16-5-3-4-15(17(16)28-2)23-18(25)22-9-12-10-24(19(26)29-12)11-6-7-13(20)14(21)8-11/h3-8,12H,9-10H2,1-2H3,(H2,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKWLZCBMJFAIQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)NC(=O)NCC2CN(C(=O)O2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.